Cas no 131467-02-2 (2-chloro-4-ethenylpyrimidine)

• Product Name: 2-chloro-4-ethenylpyrimidine
• CAS No: 131467-02-2
• MF: C₆H₅ClN₂
• MW: 140.570299863815
• MDL: MFCD26127505
• CID: 878715
• PubChem ID: 45080173
• Update Time: 2025-11-02

2-chloro-4-ethenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-vinylpyrimidine
• Pyrimidine, 2-chloro-4-ethenyl- (9CI)
• 2-chloro-4-ethenylpyrimidine
•  
• E82706
• Z1813157856
• EN300-200127
• DYNFGCFGPTZBMR-UHFFFAOYSA-N
• CS-0343652
• DA-12432
• 131467-02-2
• SCHEMBL1982143

• MDL： MFCD26127505
• Inchi： 1S/C6H5ClN2/c1-2-5-3-4-8-6(7)9-5/h2-4H,1H2
• InChI Key： DYNFGCFGPTZBMR-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C=C)=N1

Computed Properties

• Exact Mass: 140.01425
• Monoisotopic Mass: 140.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-chloro-4-ethenylpyrimidine

Exploring the Versatile Applications and Properties of 2-Chloro-4-ethenylpyrimidine (CAS No. 131467-02-2)

2-Chloro-4-ethenylpyrimidine (CAS No. 131467-02-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its chloro and ethenyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for "2-Chloro-4-ethenylpyrimidine uses" or "CAS 131467-02-2 applications" to understand its role in modern chemistry. Its unique structure makes it a valuable building block in drug discovery and material science.

The molecular structure of 2-Chloro-4-ethenylpyrimidine features a pyrimidine ring substituted at the 2-position with a chlorine atom and at the 4-position with an ethenyl group. This configuration enhances its reactivity, making it a preferred choice for cross-coupling reactions and other synthetic transformations. Queries like "2-Chloro-4-ethenylpyrimidine synthesis" or "how to prepare 2-Chloro-4-ethenylpyrimidine" are common among chemists looking to optimize its production. The compound's stability under various conditions also contributes to its widespread use in laboratory settings.

In the pharmaceutical industry, 2-Chloro-4-ethenylpyrimidine is often utilized as a precursor for the development of kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing global health challenges, aligning with trending searches such as "pyrimidine derivatives in drug development" and "novel antiviral compounds 2024." Its ability to modulate biological pathways has positioned it as a key player in the quest for new therapeutic solutions. Additionally, its agrochemical applications, including its role in pesticide formulations, make it relevant to discussions on sustainable agriculture.

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Handling and storage of 2-Chloro-4-ethenylpyrimidine require standard laboratory precautions to ensure safety and stability. While it is not classified as a hazardous material, proper ventilation and protective equipment are recommended during its use. This aligns with frequently asked questions such as "is 2-Chloro-4-ethenylpyrimidine toxic" or "storage conditions for CAS 131467-02-2." Its compatibility with common organic solvents further enhances its utility in diverse chemical processes.

Future research on 2-Chloro-4-ethenylpyrimidine is likely to focus on its applications in cutting-edge technologies, such as organic electronics and nanotechnology. Emerging trends like "pyrimidine-based materials for OLEDs" and "nanoscale drug delivery systems" highlight the compound's potential beyond traditional uses. As scientific interest grows, so does the need for high-purity 2-Chloro-4-ethenylpyrimidine, prompting suppliers to refine their production techniques to meet stringent quality standards.

In conclusion, 2-Chloro-4-ethenylpyrimidine (CAS No. 131467-02-2) stands as a multifaceted compound with significant implications across multiple industries. Its role in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in contemporary research. By addressing common search queries and aligning with current scientific trends, this overview provides a comprehensive yet accessible resource for professionals and enthusiasts alike. The continued exploration of this compound promises to unlock new possibilities in chemistry and beyond.